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Compound of Interest

Compound Name: RLA-5331

Cat. No.: B15141223

Disclaimer: Publicly available information on RLA-5331, including its mechanism of action and
preclinical data, is not available at the time of this writing. The following application notes and
protocols are based on a hypothetical mechanism of action for RLA-5331 as a potent and
selective inhibitor of the NLRP3 inflammasome. Researchers should adapt these protocols
based on the actual properties of RLA-5331.

Introduction

RLA-5331 is a novel small molecule inhibitor of the NLRP3 (NOD-like receptor family, pyrin
domain containing 3) inflammasome. The NLRP3 inflammasome is a key component of the
innate immune system and its dysregulation is implicated in a wide range of inflammatory
diseases.[1] RLA-5331 is hypothesized to exert its anti-inflammatory effects by directly binding
to and inhibiting the assembly of the NLRP3 inflammasome complex, thereby reducing the
maturation and release of pro-inflammatory cytokines IL-13 and IL-18. These application notes
provide detailed protocols for the in vivo evaluation of RLA-5331 in a murine model of NLRP3-
mediated peritonitis.

Hypothetical Signaling Pathway of RLA-5331

The proposed mechanism of action for RLA-5331 involves the direct inhibition of the NLRP3
inflammasome complex. The diagram below illustrates the signaling cascade leading to NLRP3
activation and the putative point of intervention for RLA-5331.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

